Cas no 2090344-42-4 (5-(7-oxoazepan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(7-oxoazepan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 2090344-42-4
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 5247584
• Update Time: 2025-05-20

5-(7-oxoazepan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(hexahydro-7-oxo-1H-azepin-2-yl)-
• 5-(7-oxoazepan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C9H11N3O4/c13-6-4-2-1-3-5(10-6)8-11-7(9(14)15)12-16-8/h5H,1-4H2,(H,10,13)(H,14,15)
• InChI Key： AQZJATNBOBPPPS-UHFFFAOYSA-N
• SMILES： O1C(C2CCCCC(=O)N2)=NC(C(O)=O)=N1

Additional information on 5-(7-oxoazepan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid

5-(7-oxoazepan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2090344-42-4): A Comprehensive Overview

5-(7-oxoazepan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2090344-42-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,4-oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The integration of a 7-oxoazepan-2-yl moiety further enhances its pharmacological profile, making it a promising candidate for drug development.

The chemical structure of 5-(7-oxoazepan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid consists of a central 1,2,4-oxadiazole ring linked to a 7-oxoazepan-2-yl group through a carboxylic acid functionality. This structural arrangement provides the molecule with several key characteristics that contribute to its biological activity. The 1,2,4-oxadiazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The 7-oxoazepan-2-yl moiety, on the other hand, introduces a hydrophobic and lipophilic component that can improve cell membrane permeability and bioavailability.

In recent studies, 5-(7-oxoazepan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid has been investigated for its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits potent inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This activity is attributed to its ability to modulate the NF-kB signaling pathway, a key regulator of inflammation. Additionally, in vivo studies using rodent models of inflammatory diseases have shown that the compound can significantly reduce inflammation and tissue damage without causing significant side effects.

Beyond its anti-inflammatory properties, 5-(7-oxoazepan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid has also shown promise as an antimicrobial agent. In vitro testing against a panel of bacterial strains has revealed that the compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This is particularly noteworthy given the growing concern over antibiotic resistance. The mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

The anticancer potential of 5-(7-oxoazepan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid has also been explored in preclinical studies. In vitro assays using various cancer cell lines have demonstrated that the compound can induce apoptosis and inhibit cell proliferation through multiple mechanisms. These include modulation of cell cycle progression, induction of oxidative stress, and inhibition of angiogenesis. In vivo studies using xenograft models have further confirmed these findings, showing significant tumor growth inhibition without notable toxicity.

The pharmacokinetic properties of 5-(7-oxoazepan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid have been evaluated in preclinical models to assess its suitability for therapeutic use. Studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters such as a long half-life and low clearance rate. These properties are crucial for ensuring sustained therapeutic effects and minimizing dosing frequency.

To further optimize the therapeutic potential of 5-(7-o xoazepan - 2 - yl) - 1 , 2 , 4 - oxadiazole - 3 - carboxylic acid strong > , ongoing research is focused on developing prodrugs and drug delivery systems that can enhance its stability and target specificity. For example, nanoparticle-based delivery systems have been explored to improve the solubility and biodistribution of the compound in vivo.

In conclusion, 5-(7-o xoazepan - 2 - yl) - 1 , 2 , 4 - oxadiazole - 3 - carboxylic acid strong > (CAS No . 2090344 - 42 - 4 ) represents a promising lead compound with diverse biological activities . Its unique structural features , combined with favorable pharmacological properties , make it an attractive candidate for further development in various therapeutic areas . Ongoing research continues to uncover new insights into its mechanisms of action and potential applications , paving the way for its eventual clinical use . p >